Cas no 92545-95-4 (3-(3-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid)

• Product Name: 3-(3-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid
• CAS No: 92545-95-4
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD07376075
• CID: 735928
• PubChem ID: 24259594
• Update Time: 2025-04-19

3-(3-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(3-chlorophenyl)-5-methyl-
• 3-(3-Chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(3-Chlorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• 92545-95-4
• BYJATVZZRGMSPH-UHFFFAOYSA-N
• CS-0238377
• 3-(3-chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• SCHEMBL1931107
• 3-(3-CHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLIC ACID
• MFCD07376075
• 3-(3-CHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLICACID
• DTXSID60640542
• AKOS013475920
• AS-38316
• Z1201049381
• EN300-194253
• 3-(3-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid

• MDL： MFCD07376075
• Inchi： 1S/C11H8ClNO3/c1-6-9(11(14)15)10(13-16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： BYJATVZZRGMSPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.2±37.0 °C at 760 mmHg
• Flash Point: 192.8±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes